N-(3-chloro-4-morpholin-4-ylphenyl)-2-[(4-oxo-1,4-dihydropyrimidin-2-yl)thio]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of biolabile 2-morpholino-N-(4,6-diarylpyrimidin-2-yl)acetamides, including derivatives similar to the compound , involves several key steps. These steps include condensation reactions and the use of specific reagents to achieve the desired product. For instance, Kanagarajan, Thanusu, and Gopalakrishnan (2010) have synthesized and evaluated an array of such compounds for their antibacterial and antifungal activities, highlighting the methodological approach to creating these molecules (Kanagarajan, Thanusu, & Gopalakrishnan, 2010).
Molecular Structure Analysis
The structural analysis of compounds similar to N-(3-chloro-4-morpholin-4-ylphenyl)-2-[(4-oxo-1,4-dihydropyrimidin-2-yl)thio]acetamide can be conducted using spectroscopic techniques such as NMR, FT-IR, and MS. These methods provide detailed information about the molecular framework and help in confirming the identity of the synthesized compounds. The study by Kanagarajan, Thanusu, and Gopalakrishnan (2010) on novel 2-morpholino-N-(4,6-diarylpyrimidin-2-yl)acetamides offers insight into these analytical techniques (Kanagarajan, Thanusu, & Gopalakrishnan, 2010).
Chemical Reactions and Properties
The chemical reactivity and properties of N-(3-chloro-4-morpholin-4-ylphenyl)-2-[(4-oxo-1,4-dihydropyrimidin-2-yl)thio]acetamide and related compounds are influenced by their functional groups. These molecules can participate in various chemical reactions, such as nucleophilic substitutions, due to the presence of active sites in their structure. The work by Dyachenko et al. (2012) on transamination reactions involving morpholine provides a glimpse into the types of chemical transformations that can be expected (Dyachenko, Chernega, & Dyachenko, 2012).
properties
IUPAC Name |
N-(3-chloro-4-morpholin-4-ylphenyl)-2-[(6-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17ClN4O3S/c17-12-9-11(1-2-13(12)21-5-7-24-8-6-21)19-15(23)10-25-16-18-4-3-14(22)20-16/h1-4,9H,5-8,10H2,(H,19,23)(H,18,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QUYCXDXQZMMNLN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=C(C=C(C=C2)NC(=O)CSC3=NC=CC(=O)N3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17ClN4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.